Cas no 224054-40-4 ([4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine)

• Product Name: [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine
• CAS No: 224054-40-4
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• MDL: MFCD18252287
• CID: 1073885
• PubChem ID: 14954099
• Update Time: 2025-10-29

[4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine
• CS-0333550
• SCHEMBL12990053
• ((Pentane-1,5-diylbis(oxy))bis(4,1-phenylene))dimethanamine
• DTXSID20566017
• SB83185
• 9T-0293
• [Pentane-1,5-diylbis(oxy-4,1-phenylene)]dimethanamine
• ZIA05440
• 224054-40-4
• MFCD18252287
• (4,4'-(PENTANE-1,5-DIYLBIS(OXY))BIS(4,1-PHENYLENE))DIMETHANAMINE 2HCL
• [4-({5-[4-(aminomethyl)phenoxy]pentyl}oxy)phenyl]methanamine
• [4-[5-[4-(aminomethyl)phenoxy]pentoxy]phenyl]methanamine
• AKOS015991224

• MDL： MFCD18252287
• Inchi： 1S/C19H26N2O2/c20-14-16-4-8-18(9-5-16)22-12-2-1-3-13-23-19-10-6-17(15-21)7-11-19/h4-11H,1-3,12-15,20-21H2
• InChI Key： WOAXDZXKNMNEBO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCCCCOC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine

Comprehensive Overview of [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine (CAS No. 224054-40-4)

The compound [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine (CAS No. 224054-40-4) is a bifunctional amine derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring aminomethylphenoxy and pentyloxy linkages, makes it a versatile intermediate for synthesizing advanced polymers, drug candidates, and specialty chemicals. Researchers and industry professionals are increasingly interested in this compound due to its dual amine functionality, which enables crosslinking and conjugation reactions critical for developing targeted therapies and high-performance materials.

In recent years, the demand for multifunctional amine compounds like [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine has surged, driven by advancements in bioconjugation techniques and smart material design. A common query among scientists is: "How can this compound enhance drug delivery systems?" Studies suggest its phenoxy-pentyl spacer improves solubility and bioavailability, making it ideal for prodrug formulations. Additionally, its aromatic amine groups facilitate stable covalent bonds with biomolecules, a feature highly sought after in antibody-drug conjugates (ADCs) and diagnostic probes.

From a material science perspective, CAS No. 224054-40-4 is gaining traction in epoxy resin modifications and polyurethane coatings. Its flexible alkoxy chain contributes to improved mechanical properties, while the terminal amines enable curing at lower temperatures—a key advantage for energy-efficient manufacturing. Industry forums frequently discuss its role in sustainable adhesives, aligning with global trends toward eco-friendly industrial solutions. Questions like "What are the thermal stability benchmarks for this amine?" highlight its relevance in high-temperature applications.

The synthesis of [4-({5-[4-(Aminomethyl)phenoxy]-pentyl}oxy)phenyl]methanamine typically involves Williamson ether synthesis followed by reductive amination, with yields optimized through microwave-assisted reactions—a technique widely explored in green chemistry. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, essential for regulatory compliance in pharmaceuticals. Notably, its low cytotoxicity profile (as per in vitro assays) positions it favorably for biomedical uses compared to traditional diamines.

Emerging applications include its integration into conductive polymers for flexible electronics, where its electron-donating phenoxy groups enhance charge transport. Startups focusing on wearable sensors and organic photovoltaics are actively patenting derivatives of this compound. Furthermore, its compatibility with click chemistry protocols (e.g., azide-alkyne cycloaddition) answers frequent search queries about "amine modifiers for bioorthogonal labeling." This adaptability underscores its interdisciplinary value.

Regulatory and safety assessments classify CAS 224054-40-4 as non-hazardous under standard handling conditions, though proper PPE is recommended during scale-up. Environmental studies indicate ready biodegradability of its hydrolyzed fragments, addressing sustainability concerns. As the scientific community prioritizes benign-by-design molecules, this compound’s balance of functionality and safety makes it a model candidate for future innovations.